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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B1201952

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Blue 158 is a versatile anionic dye belonging to the monoazo (metallized) family of
colorants.[1] While extensively utilized in the textile, leather, and printing industries for its
vibrant blue coloration and good fastness properties, its application in biological and research
settings is an emerging area of interest.[2][3] These notes provide a comprehensive overview
and a generalized protocol for the preparation and application of a C.l. Acid Blue 158 staining
solution for potential use in laboratory research. Given the limited specific protocols in scientific
literature for this particular dye in biological applications, the following information is based on
its general chemical properties and established methodologies for similar acid dyes.

Physicochemical Properties

A summary of the key properties of C.I. Acid Blue 158 is presented in the table below.
Understanding these properties is crucial for the preparation, application, and storage of the
staining solution.
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Property Value Reference

C.l. Name Acid Blue 158 [4]

C.l. Number 14880 [1][4]

CAS Number 6370-08-7 [1114]
C20H13N2NaOsS2

Molecular Formula ] [4]
(representative)

Appearance Dark blue powder [2][4]

Solubility Soluble in water and alcohol [2][4]

- Expected to be most stable in

pH Stability [1]
pH 1-11

Lightfastness (AATCC) 5-6 (on a scale of 1-8) [1]

Principle of Staining

Acid dyes, such as C.I. Acid Blue 158, are anionic and carry a negative charge. In an acidic
solution, they will bind to cationic (positively charged) components within a biological sample.
The primary targets for staining are typically proteins and other macromolecules with basic
functional groups (e.g., amino groups) that become protonated at low pH. The metallized
nature of C.l. Acid Blue 158, often containing chromium, can enhance its binding affinity and
stability.[3][4]

Potential Applications in Research

Based on its chemical properties, C.l. Acid Blue 158 may be explored for the following
research applications:

e General Protein Staining: Similar to other acid dyes like Coomassie Blue, it could potentially
be used for the visualization of proteins in polyacrylamide gels (PAGE).

 Histological Staining: It may serve as a counterstain in various histological procedures to
provide contrast to specific cellular components.
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o Connective Tissue Staining: The dye's affinity for proteins suggests it could be useful for
staining collagen and other extracellular matrix components.

Experimental Protocol: Preparation of a 0.1% (w/v)
C.l. Acid Blue 158 Staining Solution

This protocol provides a general guideline for preparing a stock solution of C.I. Acid Blue 158.
Further optimization of the solvent system and dye concentration may be necessary depending
on the specific application.

Materials:

e C.lI. Acid Blue 158 powder (CAS No. 6370-08-7)
» Distilled or deionized water

» Glacial acetic acid

e Methanol (optional, for protein gel staining)

» Volumetric flasks

o Graduated cylinders

e Magnetic stirrer and stir bar

¢ Weighing balance

 Filter paper (e.g., Whatman No. 1) and funnel
Solution Preparation:

The composition of the staining solution will vary based on the intended application. Below are
two common formulations for general histological staining and for protein gel staining.
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Component Histological Staining Protein G?' Staining
(Aqueous) (Methanolic)
C.l. Acid Blue 158 0.1g 0.1g
Distilled Water 99 mL 50 mL
Glacial Acetic Acid 1mL 10 mL
Methanol - 40 mL
Total Volume 100 mL 100 mL
Procedure:

¢ Weighing the Dye: Accurately weigh 0.1 g of C.I. Acid Blue 158 powder.
e Dissolving the Dye:

o For Agueous Solution: Add the dye to a beaker containing approximately 80 mL of distilled
water. Add 1 mL of glacial acetic acid. Place the beaker on a magnetic stirrer and stir until
the dye is completely dissolved.

o For Methanolic Solution: In a fume hood, add the dye to a beaker containing 40 mL of
methanol. Stir until the dye is dissolved. Slowly add 50 mL of distilled water, followed by 10
mL of glacial acetic acid.

¢ Final Volume Adjustment: Transfer the dissolved dye solution to a 100 mL volumetric flask.
Rinse the beaker with a small amount of the respective solvent (water or methanol/water
mixture) and add the rinsing to the volumetric flask. Bring the solution to the final volume of
100 mL with the solvent.

» Mixing and Filtration: Stopper the flask and invert it several times to ensure thorough mixing.
For optimal results and to remove any undissolved particles, filter the solution through
Whatman No. 1 filter paper.

o Storage: Store the staining solution in a tightly capped bottle at room temperature, protected
from light.[5][6] The solution should be stable for several months.
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Experimental Workflow

The following diagram illustrates the general workflow for preparing the C.I. Acid Blue 158
staining solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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